Cas no 904816-93-9 (3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]-)

• Product Name: 3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]-
• CAS No: 904816-93-9
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• MDL: MFCD06245467
• CID: 797730
• PubChem ID: 2771790
• Update Time: 2025-11-01

3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]-
• 2-(2-PYRIDIN-4-YL-PYRROLIDIN-1-YL)-NICOTINIC ACID
• 2-(2-pyridin-4-ylpyrrolidin-1-yl)pyridine-3-carboxylic acid
• GL-0290
• 904816-93-9
• 2-(2-Pyridin-4-ylpyrrolidin-1-yl)nicotinic acid
• 2-(2-(pyridin-4-yl)pyrrolidin-1-yl)nicotinic acid
• 2-[2-(pyridin-4-yl)pyrrolidin-1-yl]pyridine-3-carboxylic acid
• AKOS005254237
• MFCD06245467
• DTXSID30378087

• MDL： MFCD06245467
• Inchi： 1S/C15H15N3O2/c19-15(20)12-3-1-7-17-14(12)18-10-2-4-13(18)11-5-8-16-9-6-11/h1,3,5-9,13H,2,4,10H2,(H,19,20)
• InChI Key： RHSGINWTCHBMKO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1N1CCCC1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 269.11600
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 494.7°Cat760mmHg
• Flash Point: 253°C
• Refractive Index: 1.633
• PSA: 66.32000
• LogP: 2.58130
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]-

Comprehensive Overview of 3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]- (CAS No. 904816-93-9)

The compound 3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]- (CAS No. 904816-93-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring both pyridine and pyrrolidine rings, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the most searched questions about 3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]- revolves around its synthesis and applications. Recent studies highlight its utility as a building block for small-molecule inhibitors and ligands in medicinal chemistry. The compound's ability to modulate enzyme activity and receptor interactions has sparked interest in developing treatments for conditions like diabetes and Alzheimer's disease. Additionally, its structural analogs are being explored for their anti-inflammatory and antioxidant properties.

In the context of green chemistry and sustainability, 3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]- is gaining attention for its potential in eco-friendly synthesis routes. Researchers are investigating catalytic methods to reduce waste and energy consumption during its production. This aligns with the growing demand for sustainable pharmaceuticals and biodegradable materials, which are trending topics in scientific and industrial communities.

The compound's physicochemical properties, such as solubility and stability, are also frequently discussed. Its logP value and hydrogen bonding capacity make it suitable for formulation in drug delivery systems. Moreover, its compatibility with nanoparticle carriers is being studied for targeted therapy applications, a hot topic in precision medicine.

From a commercial perspective, 3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]- is available in high purity grades for research and development. Suppliers often highlight its batch-to-batch consistency and regulatory compliance, which are critical for academic and industrial users. The compound's patent landscape is another area of interest, with several filings related to its derivatives and therapeutic uses.

In summary, 3-Pyridinecarboxylicacid, 2-[2-(4-pyridinyl)-1-pyrrolidinyl]- (CAS No. 904816-93-9) is a promising compound with multifaceted applications. Its relevance to drug discovery, sustainable chemistry, and advanced materials ensures its continued importance in scientific research. As innovation progresses, this molecule is likely to play a pivotal role in addressing global health and environmental challenges.